N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)benzo[d]thiazole-6-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to “N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)benzo[d]thiazole-6-carboxamide” involves several artificial paths and varied physico-chemical factors . Piperidones, which serve as precursors to the piperidine ring, are of particular interest due to their unique biochemical properties . They are generally prepared from a domino reaction of aldehyde, ketone, and ammonium acetate in alcohol by reflux heating on a water bath for 6 hours, or even 1 day .Molecular Structure Analysis
Thiazoles, which are part of the compound’s structure, are organic five-aromatic ring compounds with a general formula of C3H3NS . The molecular electrostatic potential (MEP) points out that nitrogen is the most negative atom compared to carbon and sulfur, which are neutral .Chemical Reactions Analysis
Thiazoles are used to obtain free carbene particles and complexed with transition metals, while their salts are used as catalysts in the reaction of Stetter and benzoin condensation . Aryl thiazoles were prepared and evaluated for their anticancer actions .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds indicate that free thiazole is a light-yellow liquid with an odor similar to pyridine . It shows similar chemical and physical properties to pyridine and pyrimidine, although some of their derivatives behave similarly to the thiophene and furan .Scientific Research Applications
- Researchers have explored the anticancer properties of this compound. It shows promise as a potential inhibitor of cancer cell growth and proliferation. Mechanistic studies suggest that it interferes with key cellular pathways involved in tumor progression .
- N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)benzo[d]thiazole-6-carboxamide has been investigated for its anti-inflammatory effects. It may modulate inflammatory responses by targeting specific signaling pathways, such as the NLRP3 inflammasome .
- Some studies indicate that this compound exhibits neuroprotective properties. It may help prevent neuronal damage and oxidative stress, making it relevant for neurodegenerative diseases .
- The piperidine moiety in N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)benzo[d]thiazole-6-carboxamide contributes to its antioxidant activity. By scavenging free radicals, it could play a role in preventing oxidative damage .
- Researchers have employed this compound in synthetic chemistry. Its unique structure allows for diverse functionalization, making it valuable in designing new catalysts or ligands for transition metal-catalyzed reactions .
- Medicinal chemists explore derivatives of this compound for drug development. By modifying specific regions of its structure, they aim to enhance its pharmacological properties, bioavailability, and selectivity .
Anticancer Potential
Anti-Inflammatory Activity
Neuroprotective Effects
Antioxidant Action
Chemical Synthesis and Catalysis
Drug Design and Optimization
Mechanism of Action
Mode of Action
It is known that thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Biochemical Pathways
Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Given the diverse biological activities associated with thiazole derivatives, it is likely that this compound could have multiple effects at the molecular and cellular level .
Future Directions
Thiazoles and piperidones, key components of the compound, have shown notable pharmacological actions, making them significant potential things in the mainly increasing chemical world . This suggests that “N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)benzo[d]thiazole-6-carboxamide” and similar compounds could have a promising future in various fields, including drug development and catalysis.
properties
IUPAC Name |
N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O3S2/c21-17(13-1-4-15-16(9-13)24-11-19-15)18-10-12-5-7-20(8-6-12)25(22,23)14-2-3-14/h1,4,9,11-12,14H,2-3,5-8,10H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIZQXXSSMZXKBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1S(=O)(=O)N2CCC(CC2)CNC(=O)C3=CC4=C(C=C3)N=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)benzo[d]thiazole-6-carboxamide |
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